Cas no 260413-62-5 (Ligustroflavone)
Conclusion: ligustroflavone, which can be extracted from Ligustrum lucidum, is a potential calcium sensing receptor (CaSR) antagonist Conclusion: ligustroflavone has protective effect on diabetic osteoporosis mice
Ligustroflavone structure
Ligustroflavone Properties
Names and Identifiers
-
- ligustroflavone
- 7-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1->2)-O-[6-deoxy-alpha-L-mannopyranosyl-(1->6)]-beta-D-glucopyranosyl)oxy]-5-hydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
- 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl 6-deoxy-α-L-mannopyranosyl-(1->2)-[6-deoxy-α-L-mannopyranosyl-(1->6)]-β-D-glucopyranoside
- Nuezhenoside
- Ligustroflavone(Nuezhenoside)
- C33H40O18
- Y0125
- 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl 6-deoxy--L-mannopyranosyl-(1->2)-[6-deoxy--L-mannopyranosyl-(1->6)]--D-glucopyranoside
- 2-(4-Hydroxyphenyl)-5-hydroxy-7-[(2-O,6-O-di-alpha-L-rhamnopyranosyl-beta-D-glucopyranosyl)oxy]-4H-1-benzopyran-4-one
- HY-N0546
- AS-82735
- SCHEMBL14964152
- CS-0009074
- 260413-62-5
- 7-[(2S,3R,4S,5S,6R)-4,5-dihydroxy-3-[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxy-6-[[(2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxymethyl]oxan-2-yl]oxy-5-hydroxy-2-(4-hydroxyphenyl)chromen-4-one
- AC-34537
- EX-A8002K
- AKOS026674258
- 7-(((2S,3R,4S,5S,6R)-4,5-dihydroxy-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
- s9096
- CCG-270411
- 7-[(O-6-Deoxy-alpha-L-mannopyranosyl-(1->2)-O-[6-deoxy-alpha-L-mannopyranosyl-(1->6)]-beta-D-glucopyranosyl)oxy]-5-hydroxy-2-(4-hydroxyphenyl)- 4H-1-benzopyran-4-one
- 7-{[(2S,3R,4S,5S,6R)-4,5-DIHYDROXY-3-{[(2S,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}-6-({[(2R,3R,4R,5R,6S)-3,4,5-TRIHYDROXY-6-METHYLOXAN-2-YL]OXY}METHYL)OXAN-2-YL]OXY}-5-HYDROXY-2-(4-HYDROXYPHENYL)CHROMEN-4-ONE
- DA-64973
- 1ST158034
- LigustroflavoneLigustroflavone(Nuezhenoside); 7-(((2S,3R,4S,5S,6R)-4,5-dihydroxy-3-(((2S,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)-6-((((2R,3R,4R,5R,6S)-3,4,5-trihydroxy-6-methyltetrahydro-2H-pyran-2-yl)oxy)methyl)tetrahydro-2H-pyran-2-yl)oxy)-5-hydroxy-2-(4-hydroxyphenyl)-4H-chromen-4-one
- +Expand
-
- MFCD22125004
- NULBHTHMVOCGOE-ZBCCAYPVSA-N
- 1S/C33H40O18/c1-11-22(37)25(40)28(43)31(46-11)45-10-20-24(39)27(42)30(51-32-29(44)26(41)23(38)12(2)47-32)33(50-20)48-15-7-16(35)21-17(36)9-18(49-19(21)8-15)13-3-5-14(34)6-4-13/h3-9,11-12,20,22-35,37-44H,10H2,1-2H3/t11-,12-,20+,22-,23-,24+,25+,26+,27-,28+,29+,30+,31+,32-,33+/m0/s1
- O([C@@]1([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O1)O[H])O[H])O[H])[C@@]1([H])[C@]([H])(OC2=C([H])C(=C3C(C([H])=C(C4C([H])=C([H])C(=C([H])C=4[H])O[H])OC3=C2[H])=O)O[H])O[C@]([H])(C([H])([H])O[C@@]2([H])[C@@]([H])([C@@]([H])([C@]([H])([C@]([H])(C([H])([H])[H])O2)O[H])O[H])O[H])[C@]([H])([C@]1([H])O[H])O[H]
Computed Properties
- 724.221464g/mol
- 0
- -1.9
- 10
- 18
- 8
- 724.221464g/mol
- 724.221464g/mol
- 284Ų
- 51
- 1210
- 0
- 15
- 0
- 0
- 0
- 1
- 724.7
Experimental Properties
- -2.24650
- 287.89000
- 1028.5±65.0 °C at 760 mmHg
- N/A℃
- 0.0±0.3 mmHg at 25°C
- 325.2±27.8 °C
- Yellow powder
- 1.69
Ligustroflavone Price
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Ligustroflavone Related Literature
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Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284
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Xue Zhang,David A. Hrovat,Ayan Datta,Weston Thatcher Borden Org. Biomol. Chem., 2011,9, 3142-3145
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4. Metal-free high-adsorption-capacity adsorbent derived from spent coffee grounds for methylene blue†Bayaraa Sukhbaatar,Bongyoung Yoo,Jae-Hong Lim RSC Adv., 2021,11, 5118-5127
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Sepideh Farshbaf,Pavel Anzenbacher, Jr Chem. Commun., 2023,59, 5296-5297
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Hunter Bachman,Chuyi Chen,Joseph Rufo,Shuaiguo Zhao,Shujie Yang,Zhenhua Tian,Nitesh Nama,Po-Hsun Huang,Tony Jun Huang Lab Chip, 2020,20, 1238-1248
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Yong-Sheng Hu,Alan Kleiman-Shwarsctein,Eric W. McFarland Chem. Commun., 2009, 2652-2654
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Qingchen Dong,Wenshan Qu,Wenqing Liang,Kunpeng Guo,Haibin Xue,Yuanyuan Guo,Chi-Wah Leung Nanoscale, 2016,8, 7068-7074
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Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
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